Cas no 651769-72-1 (Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)-)
651769-72-1 structure
Product Name:Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)-
CAS No:651769-72-1
MF:C14H12N6O3S
MW:344.348480224609
CID:403280
PubChem ID:58740468
Update Time:2025-04-19
Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)-
- N-(4-sulfamoylphenyl)-4-(2H-tetrazol-5-yl)benzamide
- DTXSID50729835
- 651769-72-1
-
- Inchi: 1S/C14H12N6O3S/c15-24(22,23)12-7-5-11(6-8-12)16-14(21)10-3-1-9(2-4-10)13-17-19-20-18-13/h1-8H,(H,16,21)(H2,15,22,23)(H,17,18,19,20)
- InChI Key: WNOGITRXIKVDCS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(C1C=CC(C2N=NNN=2)=CC=1)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 344.06936
- Monoisotopic Mass: 344.06915944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 152Ų
Experimental Properties
- PSA: 143.72
Benzamide, N-[4-(aminosulfonyl)phenyl]-4-(1H-tetrazol-5-yl)- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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